Sigma Receptor

  • BD 1047 Dihydrobromide
    • CAS RN:
    • 138356-21-5
    • Molecular Formula:
    • C13H22Br2Cl2N2
    • Molecular Weight:
    • 437.041
    Description
    BD1047 is a potent and selective Sigma-1 Receptor Antagonist. It has effects in animal studies suggestive of antipsychotic activity and may also be useful in the treatment of neuropathic pain. BD-1047 has >50-fo...
  • N-(1-benzylpiperidin-4-yl)-4-iodobenzamide
    • CAS RN:
    • 155798-08-6
    • Molecular Formula:
    • C19H21IN2O
    • Molecular Weight:
    • 420.3 g/mol
    Description
    4-IBP is a selective σ1 agonist with a high level of affinity for the σ1 receptor (Ki = 1.7 nM) and a moderate affinity for the σ2 receptor (Ki = 25.2 nM) .IC50 value: 1.7 nM (Ki)Target: σ1in vitro: 4-IBP is a σ...